5-Methyl-4-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid

• IUPAC Name: 5-methyl-4-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid
• InChI: InChI=1S/C14H13NO4S/c1-9-11(7-12(20-9)13(16)17)15-14(18)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,18)(H,16,17)
• InChI Key: HAYXRWATQONVLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

“5-Methyl-4-(phenylmethoxycarbonylamino)thiophene-2-carboxylic acid” is a thiophene-based compound. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular formula of “this compound” is C14H13NO4S. The molecular weight is 291.32.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

The empirical formula of “this compound” is C12H10O2S2. The molecular weight is 250.34.

Mechanism of Action

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Safety and Hazards

This compound has hazard statements H302 - H413. It is classified as Acute Tox. 4 Oral - Aquatic Chronic 4. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

Thiophene-based analogs are being studied by a growing number of scientists due to their potential as biologically active compounds. They are expected to play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.